2-(Tert-butyl)-4-chlorooxazolo[4,5-C]pyridine-7-carbonitrile

• IUPAC Name: 2-tert-butyl-4-chloro-[1,3]oxazolo[4,5-c]pyridine-7-carbonitrile
• InChI: InChI=1S/C11H10ClN3O/c1-11(2,3)10-15-7-8(16-10)6(4-13)5-14-9(7)12/h5H,1-3H3
• InChI Key: ZHPGDUZRJLAWCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(O1)C(=CN=C2Cl)C#N
• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol

Description

“2-(Tert-butyl)-4-chlorooxazolo[4,5-C]pyridine-7-carbonitrile” is a chemical compound with the empirical formula C11H10ClN3O and a molecular weight of 235.67. It is a solid substance. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. No further specific physical or chemical properties were found in the search results.

Scientific Research Applications

Diazotization and Formylation

• A study by Mironovich and Shcherbinin (2014) discusses the synthesis of 7-amino-3-tert-butyl-4oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile and its derivatives through reactions involving malononitrile and ethyl cyanoacetate. These compounds show potential for further chemical reactions and modifications (Mironovich & Shcherbinin, 2014).

Reactivity Studies

• The reactivity of compounds like 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one was studied by Mironovich and Shcherbinin (2014), exploring the potential for creating new amides and other derivatives (Mironovich & Shcherbinin, 2014).

Synthesis and Characterization

• Studies such as those conducted by Shpakovsky et al. (2012) and Tanaka et al. (2003) involve the synthesis and characterization of various compounds using tert-butyl groups, exploring their structural and chemical properties. These studies contribute to the understanding of the molecular structure and potential applications of these compounds (Shpakovsky et al., 2012); (Tanaka et al., 2003).

Catalytic Activities

• Research by Cheng et al. (2009) on ruthenium(II) carbonyl chloride complexes with pyridine-functionalised N-heterocyclic carbenes demonstrates the potential catalytic applications of compounds involving tert-butyl groups (Cheng et al., 2009).

Organic Synthesis

• The work of Li and Fleming (2016) on the creation of imidazo[1,5-a]pyridines using metalated arylmethylisonitriles and 2-chloropyridines highlights the role of tert-butyl groups in facilitating organic synthesis reactions (Li & Fleming, 2016).

Safety and Hazards

The safety information available indicates that “2-(Tert-butyl)-4-chlorooxazolo[4,5-C]pyridine-7-carbonitrile” is classified as Acute Tox. 3 Oral - Eye Irrit. 2. Precautionary statements include P301 + P310 - P305 + P351 + P338.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors , suggesting that this compound may also have a broad range of targets.

Mode of Action

It is likely that the compound interacts with its targets through a process of binding and causing conformational changes . This interaction could lead to changes in the function of the target, potentially inhibiting or enhancing its activity.

Biochemical Pathways

Similar compounds have been found to affect a variety of pathways . The compound’s effect on these pathways could lead to downstream effects such as changes in cellular function or signaling.

Result of Action

Similar compounds have been found to cause significant changes in cell cycle progression , suggesting that this compound may have similar effects.